Cas no 1559310-25-6 (3-(pyrrolidin-2-yl)oxan-4-ol)

• Product Name: 3-(pyrrolidin-2-yl)oxan-4-ol
• CAS No: 1559310-25-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD21950274
• CID: 4606174
• PubChem ID: 79559823
• Update Time: 2025-05-23

3-(pyrrolidin-2-yl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-2-yl)oxan-4-ol

• MDL： MFCD21950274
• Inchi： 1S/C9H17NO2/c11-9-3-5-12-6-7(9)8-2-1-4-10-8/h7-11H,1-6H2
• InChI Key： PKKMWSSDRQBNKG-UHFFFAOYSA-N
• SMILES： O1CCC(O)C(C2CCCN2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-(pyrrolidin-2-yl)oxan-4-ol

Introduction to 3-(pyrrolidin-2-yl)oxan-4-ol (CAS No. 1559310-25-6)

3-(pyrrolidin-2-yl)oxan-4-ol is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1559310-25-6, belongs to a class of molecules that incorporate both pyrrolidine and oxane moieties, making it a versatile scaffold for medicinal chemistry applications.

The structural composition of 3-(pyrrolidin-2-yl)oxan-4-ol features a six-membered oxygen-containing ring (oxane) linked to a five-membered nitrogen-containing ring (pyrrolidine). This dual heterocyclic system introduces conformational flexibility and functional diversity, which are highly valuable in the design of novel therapeutic agents. The presence of an hydroxyl group at the 4-position of the oxane ring further enhances its reactivity, allowing for various chemical modifications and derivatization strategies.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(pyrrolidin-2-yl)oxan-4-ol and its derivatives. The pyrrolidine moiety is well-known for its role in many bioactive molecules, including drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The oxane ring, on the other hand, contributes to metabolic stability and oral bioavailability, making it an attractive component in drug design.

One of the most compelling aspects of 3-(pyrrolidin-2-yl)oxan-4-ol is its potential as a lead compound for the development of new therapeutic agents. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, modifications to the hydroxyl group or the nitrogen atom of the pyrrolidine ring could lead to compounds with enhanced binding affinity and selectivity for target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(pyrrolidin-2-yl)oxan-4-ol with high precision. These studies have highlighted its potential as a scaffold for designing molecules that interact with biological targets in novel ways. By leveraging structure-based drug design approaches, scientists are exploring how to optimize the pharmacokinetic and pharmacodynamic properties of this compound.

The synthesis of 3-(pyrrolidin-2-yl)oxan-4-ol presents an interesting challenge due to its complex heterocyclic structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in forming the carbon-nitrogen and carbon-oxygen bonds that define its core structure.

In addition to its pharmaceutical applications, 3-(pyrrolidin-2-yl)oxan-4-ol has shown promise in materials science and industrial chemistry. Its unique structural features make it a candidate for developing new polymers, coatings, and specialty chemicals. The ability to functionalize both the pyrrolidine and oxane rings allows for a wide range of chemical transformations, enabling the creation of materials with tailored properties.

The future prospects for 3-(pyrrolidin-2-yl)oxan-4-ol are bright, with ongoing research aimed at uncovering its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new discoveries and applications. As our understanding of molecular interactions continues to evolve, compounds like 3-(pyrrolidin-2-ylozanen)-4-one will undoubtedly play a crucial role in advancing scientific knowledge and therapeutic interventions.